Cas no 152110-17-3 (Teuclatriol)

Teuclatriol structure
Teuclatriol structure
Product Name:Teuclatriol
CAS No:152110-17-3
MF:C15H28O3
MW:256.381025314331
CID:206747
PubChem ID:91884970
Update Time:2025-04-19

Teuclatriol Chemical and Physical Properties

Names and Identifiers

    • 1,4,8-Azulenetriol,decahydro-1,4-dimethyl-7-(1-methylethyl)-, (1S,3aR,4R,7S,8R,8aR)-
    • Teuclatriol
    • (1S,3aR,4R,7S,8R,8aR)-7-Isopropyl-1,4-dimethyldecahydro-1,4,8-azu lenetriol
    • 1,4,8-Azulenetriol,decahydro-1,4-dimethyl-7-(1-methylethyl)-, [1S-(1a,3ab,4b,7a,8a,8aa)]-
    • (1S,3aR,4R,7S,8R,8aR)-Decahydro-1,4-dimethyl-7-(1-methylethyl)-1,4,8-azulenetriol
    • [ "4", "6", "10-Guaianetriol" ]
    • GLXC-16676
    • (1S,3AR,4R,7S,8R,8aR)-7-isopropyl-1,4-dimethyldecahydroazulene-1,4,8-triol
    • 152110-17-3
    • AKOS032961733
    • FS-10409
    • CS-0016449
    • (1S,3aR,4R,7S,8R,8aR)-1,4-dimethyl-7-propan-2-yl-2,3,3a,5,6,7,8,8a-octahydroazulene-1,4,8-triol
    • HY-N1159
    • 1alpha,5beta-Guaiane-4beta,6beta,10alpha-triol
    • Inchi: 1S/C15H28O3/c1-9(2)10-5-7-14(3,17)11-6-8-15(4,18)12(11)13(10)16/h9-13,16-18H,5-8H2,1-4H3/t10-,11+,12+,13+,14+,15-/m0/s1
    • InChI Key: CXQOZINRAFPQEX-QFEQQRJNSA-N
    • SMILES: O[C@@]1(C)CC[C@H]2[C@@](C)(CC[C@@H](C(C)C)[C@H]([C@@H]21)O)O

Computed Properties

  • Exact Mass: 256.20400
  • Monoisotopic Mass: 256.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • Color/Form: Oil
  • PSA: 60.69000
  • LogP: 1.94150

Teuclatriol Security Information

Teuclatriol Pricemore >>

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